6-Methoxy-1,2,3,4-tetrahydroisoquinoline
Cat. No. B104604
M. Wt: 163.22 g/mol
InChI Key: YYTAYINRPUJPNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH:12]([OH:13])=[O:14].[O:1]([CH3:2])[c:3]1[cH:4][c:5]([CH2:6][CH2:7][NH2:8])[cH:9][cH:10][cH:11]1>>[O:1]([CH3:2])[c:3]1[cH:4][c:5]2[c:9]([cH:10][cH:11]1)[CH2:12][NH:8][CH2:7][CH2:6]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cccc(CCN)c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc2c(c1)CCNC2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
